Cas no 29421-99-6 (4-Bromo-5-methylthiophene-2-carboxylic acid)
29421-99-6 structure
Product Name:4-Bromo-5-methylthiophene-2-carboxylic acid
CAS No:29421-99-6
MF:C6H5BrO2S
MW:221.071699857712
MDL:MFCD01859873
CID:238072
PubChem ID:818889
Update Time:2025-04-19
4-Bromo-5-methylthiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-5-methylthiophene-2-carboxylic acid
- 2-Thiophenecarboxylic acid, 4-bromo-5-methyl-
- 3-BROMOTHIOPHENE-2-CARBOXYLIC ACID
- 2-Thiophenecarboxylic acid,4-bromo-5-methyl
- 3-Brom-2-methyl-5-thiophencarbonsaeure
- 4-Brom-5-methyl-2-thiophen-carbonsaeure
- 4-Brom-5-methyl-thiophen-2-carbonsaeure
- 4-bromo-5-methyl-2-thiophenecarboxylic acid
- 4-bromo-5-methyl-thiophene-2-carboxylic acid
- JUPQMRVILHTCOF-UHFFFAOYSA-N
- STK351003
- BBL022570
- SBB018976
- AK112850
- ST4145809
- AB0065230
- BB 0261186
- ST24043451
- Z1816507566
- A876468
- 29421-99-6
- FT-0744664
- Z1263738666
- CS-0054975
- MFCD01859873
- SY102562
- DTXSID70356001
- EN300-92772
- DS-6050
- AKOS000313766
- 4-bromo-5-methylthiophene-2-carboxylicacid
- AI-942/25034163
- SCHEMBL1529532
- DA-07253
-
- MDL： MFCD01859873
- Inchi： 1S/C6H5BrO2S/c1-3-4(7)2-5(10-3)6(8)9/h2H,1H3,(H,8,9)
- InChI Key： JUPQMRVILHTCOF-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=O)O)SC=1C
Computed Properties
- Exact Mass: 219.91900
- Monoisotopic Mass: 219.91936g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.5
- XLogP3: 2.6
Experimental Properties
- Density: 1.8±0.1 g/cm3
- Boiling Point: 324.3±42.0 °C at 760 mmHg
- Flash Point: 150.0±27.9 °C
- PSA: 65.54000
- LogP: 2.51720
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
4-Bromo-5-methylthiophene-2-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Bromo-5-methylthiophene-2-carboxylic acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Bromo-5-methylthiophene-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EJ993-200mg |
4-Bromo-5-methylthiophene-2-carboxylic acid |
29421-99-6 | 97% | 200mg |
1228.0CNY | 2021-08-04 | |
| Chemenu | CM122672-1g |
4-bromo-5-methylthiophene-2-carboxylic acid |
29421-99-6 | 95% | 1g |
$425 | 2021-08-05 | |
| Chemenu | CM122672-5g |
4-bromo-5-methylthiophene-2-carboxylic acid |
29421-99-6 | 95% | 5g |
$935 | 2021-08-05 | |
| Chemenu | CM122672-10g |
4-bromo-5-methylthiophene-2-carboxylic acid |
29421-99-6 | 95% | 10g |
$1496 | 2021-08-05 | |
| Chemenu | CM122672-25g |
4-bromo-5-methylthiophene-2-carboxylic acid |
29421-99-6 | 95% | 25g |
$2805 | 2021-08-05 | |
| Alichem | A169003877-5g |
4-Bromo-5-methylthiophene-2-carboxylic acid |
29421-99-6 | 95% | 5g |
$1042.47 | 2023-09-02 | |
| Alichem | A169003877-10g |
4-Bromo-5-methylthiophene-2-carboxylic acid |
29421-99-6 | 95% | 10g |
$1869.24 | 2023-09-02 | |
| Alichem | A169003877-25g |
4-Bromo-5-methylthiophene-2-carboxylic acid |
29421-99-6 | 95% | 25g |
$3347.48 | 2023-09-02 | |
| TRC | B814943-25mg |
4-bromo-5-methylthiophene-2-carboxylic Acid |
29421-99-6 | 25mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B814943-50mg |
4-bromo-5-methylthiophene-2-carboxylic Acid |
29421-99-6 | 50mg |
$ 95.00 | 2022-06-06 |
4-Bromo-5-methylthiophene-2-carboxylic acid Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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